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molecular formula C10H9N3O2 B8476427 5-Methoxy-2-1,2,4-triazol-1-yl-benzaldehyde

5-Methoxy-2-1,2,4-triazol-1-yl-benzaldehyde

Cat. No. B8476427
M. Wt: 203.20 g/mol
InChI Key: UCFPDZIOQUQDJO-UHFFFAOYSA-N
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Patent
US08420655B2

Procedure details

To a solution of 2-fluoro-5-methoxybenzaldehyde (200 mg, 1.29 mmol) in DMSO (10 mL) are added 1,2,4-triazole (134 mg, 1.95 mmol) and K2CO3 (359 mg, 2.60 mmol) at room temperature. The solution is heated to 100° C. for 2 hours. The solution is cooled and is extracted with H2O (30 mL) and EtOAc (3×15 mL). The combined organic layer is dried with MgSO4 and is filtered. The filtrate is concentrated and the residue is purified by silica gel flash column chromatography with 50% EtOAc in heptane as the eluent to afford 5-methoxy-2-1,2,4-triazol-1-yl-benzaldehyde (53 mg, 20%) as a white foam.
Name
2-fluoro-5-methoxybenzaldehyde
Quantity
200 mg
Type
reactant
Reaction Step One
Name
1,2,4-triazole
Quantity
134 mg
Type
reactant
Reaction Step One
Name
K2CO3
Quantity
359 mg
Type
reactant
Reaction Step One
Name
DMSO
Quantity
10 mL
Type
solvent
Reaction Step One
Name
5-methoxy-2-1,2,4-triazol-1-yl-benzaldehyde
Yield
20%

Identifiers

REACTION_CXSMILES
F[C:2]1[CH:9]=[CH:8][C:7]([O:10][CH3:11])=[CH:6][C:3]=1[CH:4]=[O:5].[NH:12]1[CH:16]=[N:15][CH:14]=[N:13]1.C([O-])([O-])=O.[K+].[K+]>CS(C)=O>[CH3:11][O:10][C:7]1[CH:8]=[CH:9][C:2]([N:12]2[CH:16]=[N:15][CH:14]=[N:13]2)=[C:3]([CH:6]=1)[CH:4]=[O:5] |f:2.3.4|

Inputs

Step One
Name
2-fluoro-5-methoxybenzaldehyde
Quantity
200 mg
Type
reactant
Smiles
FC1=C(C=O)C=C(C=C1)OC
Name
1,2,4-triazole
Quantity
134 mg
Type
reactant
Smiles
N1N=CN=C1
Name
K2CO3
Quantity
359 mg
Type
reactant
Smiles
C(=O)([O-])[O-].[K+].[K+]
Name
DMSO
Quantity
10 mL
Type
solvent
Smiles
CS(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The solution is cooled
EXTRACTION
Type
EXTRACTION
Details
is extracted with H2O (30 mL) and EtOAc (3×15 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layer is dried with MgSO4
FILTRATION
Type
FILTRATION
Details
is filtered
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate is concentrated
CUSTOM
Type
CUSTOM
Details
the residue is purified by silica gel flash column chromatography with 50% EtOAc in heptane as the eluent

Outcomes

Product
Name
5-methoxy-2-1,2,4-triazol-1-yl-benzaldehyde
Type
product
Smiles
COC=1C=CC(=C(C=O)C1)N1N=CN=C1
Measurements
Type Value Analysis
AMOUNT: MASS 53 mg
YIELD: PERCENTYIELD 20%
YIELD: CALCULATEDPERCENTYIELD 20.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.